![molecular formula C13H9Cl2NO3 B2935799 1-(2,4-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid CAS No. 242797-28-0](/img/structure/B2935799.png)
1-(2,4-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid
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Overview
Description
1-(2,4-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid (DCBOPCA) is an organic acid that has been studied for its potential applications in scientific research and lab experiments. It is a derivative of pyridine carboxylic acid and is known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Reactivity and Coordination Polymers
Reactivity of Pyridine Derivatives
Pyridine derivatives have been studied for their reactivity with metal salts, leading to the formation of coordination polymers with potential applications in catalysis, molecular recognition, and material science. For instance, the reaction of pyridine-2,4,6-tricarboxylic acid with Zn(II) salts under different conditions demonstrates the versatility of these compounds in forming complex structures, which could be relevant for designing new materials with specific properties (Ghosh, Savitha, & Bharadwaj, 2004).
Metal-Organic Frameworks (MOFs)
The creation of MOFs from pyridine dicarboxylates indicates the potential of pyridine derivatives in constructing frameworks with unique chemical and physical properties. These frameworks can be tailored for various applications, including gas storage, separation technologies, and catalysis. The characterization of 3-D MOFs formed through hydrogen bonding interactions showcases the structural diversity and application potential of these compounds (Ghosh, Ribas, & Bharadwaj, 2005).
Structural Characterization and Properties
Structural Characterization
Studies on the structural characterization of pyridine derivatives with metal ions reveal the intricate details of molecular architecture, which is crucial for understanding their chemical behavior and potential applications. For example, the coordination polymers of La(III) forming nanotubes and their conversion into an open-framework structure offer insights into the design of nanostructured materials for catalysis, drug delivery, and separation processes (Ghosh & Bharadwaj, 2005).
Photophysical Properties
The investigation of lanthanide-based coordination polymers assembled from derivatives of pyridine carboxylic acids highlights the significance of these compounds in developing materials with specific photophysical properties. These properties are essential for applications in optical devices, sensors, and luminescent materials (Sivakumar, Reddy, Cowley, & Butorac, 2011).
Mechanism of Action
Target of Action
It’s known that dichlorobenzyl alcohol, a related compound, acts as a mild antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections .
Mode of Action
The local anesthetic action of dichlorobenzyl alcohol is thought to be due to a reduced sodium channel blockade .
Biochemical Pathways
It’s known that dichlorobenzyl alcohol has an effect on the sodium channels, which could potentially affect various biochemical pathways .
Pharmacokinetics
Dichlorobenzyl alcohol is known to be used in over-the-counter products for symptomatic relief of acute sore throat and postoperative sore throat .
Result of Action
Dichlorobenzyl alcohol is known to have antiseptic properties, suggesting that it may help to kill or inhibit the growth of bacteria and viruses associated with mouth and throat infections .
Action Environment
It’s known that dichlorobenzyl alcohol is highly water-soluble , which suggests that its action and efficacy might be influenced by the hydration status of the environment.
Properties
IUPAC Name |
1-[(2,4-dichlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO3/c14-10-3-1-8(11(15)5-10)6-16-7-9(13(18)19)2-4-12(16)17/h1-5,7H,6H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJEUIRLWFNXWGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CN2C=C(C=CC2=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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